A review on the advancements of graphitic carbon nitride-based photoelectrodes for photoelectrochemical water splitting
Energy Advances Pub Date: 2023-12-07 DOI: 10.1039/D3YA00506B
Abstract
Photoelectrochemical water splitting has been envisaged as a promising green technology for efficient solar-to-fuel conversion. Graphitic carbon nitride (g-C3N4) demands prime focus among the emerging class of potential 2D materials for energy harvesting and storage on account of its high chemical/thermal stability and metal-free nature. The unique characteristics of the material enable its application as both a photocathode and photoanode. However, the low photocurrent density of pristine g-C3N4 curbs its possible commercial application. Considerable attempts to modify the electrodes via nano-structuring, heteroatom doping, heterojunction formation, and other methods are in progress. The current review offers insights into the potential and limitations of g-C3N4 as a photoanodic/cathodic material.
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Journal Name：Energy Advances
Research Products
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CAS no.: 137361-05-8
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CAS no.: 151055-86-6
